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Compound of Interest

Compound Name: Elsinochrome C

Cat. No.: B3028619

For researchers, scientists, and professionals in drug development, a deep understanding of
the structural intricacies of natural products is paramount for harnessing their therapeutic
potential. This guide provides a detailed comparative analysis of the structural differences
between two prominent perylenequinone photosensitizers, Elsinochrome C and Hypocrellin A,
supported by experimental data and methodologies.

Elsinochrome C and Hypocrellin A, both fungal metabolites, share a common
perylenequinone core, which is responsible for their characteristic photodynamic properties.[1]
[2] Despite this similarity, their distinct molecular architectures, arising from differences in their
biosynthetic pathways, lead to variations in their physicochemical and biological activities.

Core Structural Dissimilarities

The primary structural distinction between Elsinochrome C and Hypocrellin A lies in the nature
of their fused ring systems and peripheral substitutions. Elsinochrome C possesses a
hexacyclic dihydrobenzo[ghi]perylenequinone core.[1][3] In contrast, Hypocrellin A features a
hexacyclic cyclohepta[ghi]perylenequinone system, characterized by a seven-membered ring.
[1] This fundamental difference in the carbocyclic ring fused to the perylenequinone scaffold
significantly influences the overall molecular geometry and electronic properties.

Furthermore, variations in the side chains attached to this core contribute to their structural
diversity. While both molecules are heavily substituted with methoxy and hydroxyl groups, their
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specific placement and the nature of other substituents differ, impacting their solubility,

reactivity, and interaction with biological targets.

Comparative Data Presentation

The following table summarizes the key structural and molecular properties of Elsinochrome C

and Hypocrellin A, based on available spectroscopic and chemical data.

Feature Elsinochrome C Hypocrellin A

Molecular Formula C30H28010 C30H26010

Molecular Weight 548.53 g/mol 546.52 g/mol
Hexacyclic Hexacyclic

Core Structure

dihydrobenzo[ghi]perylenequin
one

cyclohepta[ghi]perylenequinon
e

Key Functional Groups

Perylenequinone, hydroxyl,

methoxy, acetyl

Perylenequinone, hydroxyl,

methoxy, acetyl

Biosynthetic Precursor

Nor-toralactone

Nor-toralactone

Visualization of Structural Differences

The logical relationship between the core structures of Elsinochrome C and Hypocrellin A,
originating from a common perylenequinone intermediate, is depicted in the following diagram.
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Core Structural Divergence of Elsinochrome C and Hypocrellin A

Perylenequinone Intermediate

Oxidative enolate coupling

(catalyzed by ElcH) [1] Intramolecular aldol reaction [1]

Elsinochrome C Hypocrellin A

(Dihydrobenzo[ghi]perylenequinone core) (Cyclohepta[ghi]perylenequinone core)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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